2-methyl-N-(3-{[(2-methylphenoxy)acetyl]amino}phenyl)propanamide

• Molecular Formula: C19H22N2O3
• Molecular Weight: 326.4 g/mol
• IUPAC Name: 2-methyl-N-[3-[[2-(2-methylphenoxy)acetyl]amino]phenyl]propanamide
• InChI: InChI=1S/C19H22N2O3/c1-13(2)19(23)21-16-9-6-8-15(11-16)20-18(22)12-24-17-10-5-4-7-14(17)3/h4-11,13H,12H2,1-3H3,(H,20,22)(H,21,23)
• InChI Key: YYBDDZQWWGQRHV-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1OCC(=O)NC2=CC(=CC=C2)NC(=O)C(C)C

Description

2-methyl-N-(3-{[(2-methylphenoxy)acetyl]amino}phenyl)propanamide, also known as MPAPA, is a synthetic compound that belongs to the class of amides. It has been studied extensively for its potential therapeutic applications in various fields, including cancer treatment, neuroprotection, and inflammation.

Mechanism of Action

2-methyl-N-(3-{[(2-methylphenoxy)acetyl]amino}phenyl)propanamide exerts its therapeutic effects through the inhibition of various signaling pathways, including the PI3K/Akt and MAPK/ERK pathways, which are involved in cell survival, proliferation, and migration. 2-methyl-N-(3-{[(2-methylphenoxy)acetyl]amino}phenyl)propanamide has also been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are involved in tumor invasion and metastasis.
Biochemical and Physiological Effects
2-methyl-N-(3-{[(2-methylphenoxy)acetyl]amino}phenyl)propanamide has been shown to induce apoptosis (programmed cell death) in cancer cells, as well as inhibit cell proliferation and migration. It has also been shown to reduce inflammation and oxidative stress in preclinical models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-methyl-N-(3-{[(2-methylphenoxy)acetyl]amino}phenyl)propanamide in lab experiments is its relatively low toxicity compared to other chemotherapeutic agents. However, its limited solubility in water can make it challenging to administer in certain experimental settings.

Future Directions

Future research on 2-methyl-N-(3-{[(2-methylphenoxy)acetyl]amino}phenyl)propanamide could focus on its potential therapeutic applications in other diseases, such as cardiovascular disease and autoimmune disorders. Additionally, further studies could investigate the optimal dosage and administration of 2-methyl-N-(3-{[(2-methylphenoxy)acetyl]amino}phenyl)propanamide for its various therapeutic applications. Finally, the development of more soluble forms of 2-methyl-N-(3-{[(2-methylphenoxy)acetyl]amino}phenyl)propanamide could improve its efficacy in experimental settings.

Synthesis Methods

The synthesis of 2-methyl-N-(3-{[(2-methylphenoxy)acetyl]amino}phenyl)propanamide involves the reaction of 3-aminobenzoic acid with 2-methylphenoxyacetyl chloride in the presence of triethylamine. The resulting intermediate is then reacted with 2-amino-2-methyl-1-propanol to yield 2-methyl-N-(3-{[(2-methylphenoxy)acetyl]amino}phenyl)propanamide.

Scientific Research Applications

2-methyl-N-(3-{[(2-methylphenoxy)acetyl]amino}phenyl)propanamide has been studied for its potential therapeutic applications in cancer treatment, specifically in the inhibition of tumor growth and metastasis. It has also been investigated for its neuroprotective properties in various neurodegenerative diseases, including Alzheimer's disease and Parkinson's disease. Additionally, 2-methyl-N-(3-{[(2-methylphenoxy)acetyl]amino}phenyl)propanamide has shown anti-inflammatory effects in preclinical studies.